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Compound of Interest

Compound Name:
p-[(p-aminophenyl)azo]benzoic

acid

Cat. No.: B3422539 Get Quote

Technical Guide: p-[(p-aminophenyl)azo]benzoic
acid (CAS: 6925-48-0)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound p-[(p-
aminophenyl)azo]benzoic acid, identified by the CAS number 6925-48-0. This document

outlines its chemical and physical properties, safety and handling information, and a detailed

experimental protocol for its synthesis.

Chemical Identification and Properties
p-[(p-aminophenyl)azo]benzoic acid is an azo compound characterized by the presence of a

diazenyl group (-N=N-) connecting a p-aminophenyl group to a benzoic acid moiety.

Table 1: Physical and Chemical Properties of p-[(p-aminophenyl)azo]benzoic acid[1][2]
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Property Value

CAS Number 6925-48-0[1][2][3]

Molecular Formula C13H11N3O2[1][2]

Molecular Weight 241.24 g/mol [3]

Appearance Data not available

Melting Point Data not available

Boiling Point 485.4°C at 760 mmHg[1]

Density 1.29 g/cm³[1]

Flash Point 247.4°C[1]

Vapor Pressure 3.09E-10 mmHg at 25°C[1]

Refractive Index 1.642[1]

Solubility Data not available

InChI Key KJNBDJZDRNLJJG-UHFFFAOYSA-N[3]

Safety Data Sheet (SDS) Summary
A comprehensive Safety Data Sheet (SDS) for p-[(p-aminophenyl)azo]benzoic acid (CAS

6925-48-0) is not readily available. However, based on the Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals, the following hazard statements have been

identified.[4] It is crucial to handle this compound with care, adhering to the safety precautions

outlined for related azo dyes.

Table 2: GHS Hazard Statements for p-[(p-aminophenyl)azo]benzoic acid[4]
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Hazard Code Hazard Statement

H302 Harmful if swallowed

H312 Harmful in contact with skin

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

H335 May cause respiratory irritation

H351 Suspected of causing cancer

General Safety Precautions for Handling Azo Dyes:
Azo dyes, as a class of compounds, are known to present certain hazards. Some azo dyes can

cleave to form carcinogenic aromatic amines.[5][6] Therefore, the following general safety

precautions are recommended:

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation of dust or vapors.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin contact.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Experimental Protocols
Synthesis of p-[(p-aminophenyl)azo]benzoic acid
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The following protocol is adapted from a standard procedure for the synthesis of related azo

compounds.

Experimental Workflow for Synthesis

Step 1: Diazotization of p-aminobenzoic acid

Step 2: Azo Coupling

Step 3: Purification

p-aminobenzoic acid

Diazonium salt solution

Sodium nitrite Hydrochloric acid

p-[(p-aminophenyl)azo]benzoic acid (Crude)

Aniline

Recrystallization

Pure p-[(p-aminophenyl)azo]benzoic acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of p-[(p-aminophenyl)azo]benzoic acid.

Materials:

p-aminobenzoic acid

Sodium nitrite (NaNO₂)
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Concentrated hydrochloric acid (HCl)

Aniline

Sodium hydroxide (NaOH)

Ice

Ethanol (for recrystallization)

Procedure:

Diazotization of p-aminobenzoic acid:

Dissolve a specific molar equivalent of p-aminobenzoic acid in dilute hydrochloric acid.

Cool the solution to 0-5°C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise while maintaining the

temperature between 0-5°C. Stir the mixture for 15-20 minutes after the addition is

complete to ensure the formation of the diazonium salt.

Azo Coupling:

In a separate beaker, dissolve an equimolar amount of aniline in dilute hydrochloric acid

and cool it to 0-5°C.

Slowly add the cold diazonium salt solution to the cold aniline solution with constant

stirring.

Make the solution alkaline by the slow addition of a cold sodium hydroxide solution to

promote the coupling reaction. A colored precipitate of p-[(p-aminophenyl)azo]benzoic
acid should form.

Purification:

Filter the crude product and wash it with cold water to remove any unreacted starting

materials and salts.
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Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain the pure

p-[(p-aminophenyl)azo]benzoic acid.

Dry the purified product in a vacuum oven.

Signaling Pathways and Logical Relationships
While specific signaling pathways involving p-[(p-aminophenyl)azo]benzoic acid are not well-

documented, the general concern with many azo dyes is their potential metabolic activation to

carcinogenic aromatic amines.

Potential Metabolic Activation Pathway of Azo Dyes
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Azo Dye
(e.g., p-[(p-aminophenyl)azo]benzoic acid)
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Metabolic Activation
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Caption: General metabolic pathway of azo dyes leading to potential carcinogenicity.

This diagram illustrates the general mechanism by which some azo dyes can be metabolized

by azo reductases, primarily in the liver and by intestinal microflora, to release aromatic

amines. These amines can then undergo further metabolic activation to form reactive species

that can bind to DNA, potentially leading to carcinogenic effects.
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Disclaimer: This technical guide is intended for informational purposes only and should not be

used as a substitute for a comprehensive Safety Data Sheet (SDS). All laboratory work should

be conducted by trained professionals in accordance with established safety protocols and

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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